1-(3,4-Diethoxyphenyl)propan-1-one

• IUPAC Name: 1-(3,4-diethoxyphenyl)propan-1-one
• InChI: InChI=1S/C13H18O3/c1-4-11(14)10-7-8-12(15-5-2)13(9-10)16-6-3/h7-9H,4-6H2,1-3H3
• InChI Key: NWTLGUHMGAXWQD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=C(C=C1)OCC)OCC
• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol

Description

“1-(3,4-Dimethoxyphenyl)propan-1-one” is a unique chemical provided to early discovery researchers. It’s also known as "3,4-Dimethoxypropiophenone".

Molecular Structure Analysis

The molecular formula of “1-(3,4-Dimethoxyphenyl)propan-1-one” is C11H14O3. Its molecular weight is 194.23.

Physical And Chemical Properties Analysis

The compound has a density of 1.047 g/cm3. Its boiling point is 295.2ºC at 760 mmHg. The flash point is 123.2ºC. It’s stored in a dry, room temperature environment.

Scientific Research Applications

Photophysical Studies

Research on chalcone derivatives, which share a similar structural motif to 1-(3,4-Diethoxyphenyl)propan-1-one, highlights their interesting photophysical properties. Studies have focused on understanding the vibronic interactions and solvent effects on the photophysical behaviors of these compounds. For instance, the investigation of vibronic interaction and photophysics in different chalcone derivatives reveals that these compounds exhibit strong phosphorescence emissions in specific conditions, suggesting their potential use in photophysical applications (Bangal et al., 1996).

Antimicrobial and Antioxidant Activities

The antimicrobial and antioxidant activities of compounds structurally similar to 1-(3,4-Diethoxyphenyl)propan-1-one have been studied, indicating their potential as bioactive agents. For example, a series of (3-alkoxymethyl-4-hydroxyphenyl)propan-1-ones demonstrated varying levels of antimicrobial activity against human pathogens and antioxidant activity, suggesting their utility in developing new therapeutic agents (Čižmáriková et al., 2020).

Metallophthalocyanines Synthesis

Novel peripherally tetra-substituted metallophthalocyanines, incorporating phthalonitrile derivatives with substituents similar to 1-(3,4-Diethoxyphenyl)propan-1-one, have been synthesized. These compounds exhibit unique aggregation behaviors and have been characterized for their potential applications in materials science, such as in photovoltaics and as catalytic agents (Acar et al., 2012).

Herbicidal Activity

The synthesis of novel carboxylic esters based on the 1-(diethoxyphosphoryl)-3-(4-ones-1H-1,2,3-triazol-1-yl)propan-2-yl scaffold demonstrates moderate to good herbicidal activities. This indicates the potential use of structurally related compounds, like 1-(3,4-Diethoxyphenyl)propan-1-one, in the development of new agrochemicals (Jin et al., 2015).

Molecular Docking and Computational Studies

The synthesis and characterization of compounds related to 1-(3,4-Diethoxyphenyl)propan-1-one have led to insights into their molecular structure and potential interactions with biological targets. Computational studies, including density functional theory (DFT) and molecular docking, suggest the utility of these compounds in exploring biological interactions and potential drug development (Rajamani et al., 2020).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H315-H319-H335. Precautionary measures should be taken as per the safety data sheet.